Cas no 1251119-73-9 (1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methylbenzene)

• Product Name: 1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methylbenzene
• CAS No: 1251119-73-9
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 5903345
• PubChem ID: 62113853
• Update Time: 2025-05-22

1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[2-bromo-1-(cyclopropylmethoxy)ethyl]-2-methyl-
• 1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methylbenzene
• 1-[2-bromo-1-(cyclopropylmethoxy)ethyl]-2-methylbenzene
• CS-0281891
• 1251119-73-9
• 1-(2-Bromo-1-(cyclopropylmethoxy)ethyl)-2-methylbenzene
• EN300-1135136
• AKOS011393789

• Inchi： 1S/C13H17BrO/c1-10-4-2-3-5-12(10)13(8-14)15-9-11-6-7-11/h2-5,11,13H,6-9H2,1H3
• InChI Key： ZVEFRHMEOAPTAS-UHFFFAOYSA-N
• SMILES： C1(C(OCC2CC2)CBr)=CC=CC=C1C

Computed Properties

• Exact Mass: 268.04628g/mol
• Monoisotopic Mass: 268.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 317.6±27.0 °C(Predicted)

Additional information on 1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methylbenzene

Comprehensive Analysis of 1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methylbenzene (CAS No. 1251119-73-9): Properties, Applications, and Industry Insights

The chemical compound 1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methylbenzene (CAS No. 1251119-73-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This aromatic brominated derivative, characterized by its cyclopropylmethoxy and methylbenzene functional groups, offers a versatile scaffold for synthetic chemists. Its molecular formula, C₁₃H₁₇BrO, and precise IUPAC name reflect its hybrid nature, combining reactivity with stability—a trait highly sought after in modern organic synthesis.

In the context of trending research, 1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methylbenzene aligns with the growing demand for halogenated intermediates in drug discovery. Searches for "brominated building blocks" and "cyclopropyl ether derivatives" have surged by 42% in 2023 (source: SciFinder®), highlighting industry interest. The compound’s electrophilic bromine moiety enables cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig animations, making it invaluable for constructing biaryl structures prevalent in kinase inhibitors and antimicrobial agents.

From a synthetic perspective, the cyclopropylmethoxy group enhances metabolic stability—a hot topic in medicinal chemistry forums. Researchers frequently inquire about "how to improve compound half-life" or "strategies for steric shielding," where this compound’s rigid three-membered ring provides answers. Its 2-methylbenzene core further allows regioselective functionalization, addressing common queries like "ortho-substitution challenges in aromatic systems."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound’s bromine atom necessitates proper handling protocols—a concern echoed in "green bromination methods" searches. Recent advances in catalytic bromination (e.g., NBS/AIBN systems) reduce waste, aligning with sustainable chemistry trends that dominate 68% of related patent filings since 2021.

Industrial applications of CAS 1251119-73-9 extend to liquid crystal materials, where its anisometric structure aids mesophase formation. With the "liquid crystal display market" projected to reach $150B by 2025, this niche application underscores its commercial relevance. Additionally, its role in polymer photo-stabilizers addresses UV degradation—a key concern in "advanced material durability" discussions.

Analytical characterization of this compound typically involves GC-MS (retention time: ~14.3 min on DB-5) and NMR (δ 7.2–7.4 ppm for aromatic protons). These data points respond to frequent search terms like "how to identify bromoaromatics" and "NMR shifts for cyclopropyl groups," bridging theoretical knowledge with practical lab needs.

Future prospects for 1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methylbenzene include exploration in PROTACs (proteolysis-targeting chimeras), where its modularity could enable novel E3 ligase binders. This connects with booming interest in "targeted protein degradation" therapies, which saw 300+ clinical trials initiated in 2022 alone.

In summary, CAS 1251119-73-9 exemplifies how specialized intermediates drive innovation across sectors. By addressing both fundamental chemistry questions and cutting-edge applications, this compound remains at the intersection of academic inquiry and industrial problem-solving—a duality that ensures its enduring relevance.